BENGHE Foundational & Exploratory

Check Availability & Pricing

Ferene Triazine: A Comprehensive Technical
Guide for Researchers

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Ferene triazine
CAS No.: 90358-65-9
Cat. No.: B1219190
Get Quote
. J

For Immediate Release

This technical guide provides an in-depth exploration of Ferene triazine, a key chromogenic
reagent in analytical chemistry. Tailored for researchers, scientists, and professionals in drug
development, this document details the compound's fundamental properties, its mechanism of
action in iron determination, and a practical protocol for its application.

Core Compound Identification

Ferene triazine, systematically named 3-(2-pyridyl)-5,6-bis(2-furyl)-1,2,4-triazine, is a highly
effective chelating agent.[1][2] Its utility is primarily centered on the sensitive colorimetric
determination of iron.
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Property Value Source
CAS Number 90358-65-9 (11131141
Molecular Formula C16H10N4O2 [1][3]
Molecular Weight 290.28 g/mol [1]
Appearance Yellow crystals [1]
Melting Point 154-156°C [1]

It is critical to distinguish Ferene triazine from its sulfonated derivative, often referred to as
"Ferene" or "Ferene S" (CAS No. 79551-14-7).[5][6][7][8] The sulfonation enhances water
solubility, making the derivative suitable for different analytical applications, whereas Ferene
triazine is more soluble in ethanol and ethanol-water mixtures.[1]

Mechanism of Iron Chelation and Detection

The functionality of Ferene triazine in iron detection lies in its "ferroin” functional group, which
readily complexes with iron(ll) ions.[1] The underlying principle of the assay involves the
reduction of any present iron(lll) to iron(ll), which then reacts with Ferene triazine to form a
stable, intensely colored complex.

The reaction proceeds as follows:

» Dissociation: In an acidic medium, iron bound to transport proteins like transferrin is
released.[9][10]

o Reduction: Areducing agent, such as ascorbic acid, is introduced to convert ferric ions (Fe3*)
to ferrous ions (Fe2*).[9][10]

o Complexation: Ferene triazine acts as a bidentate ligand, with three molecules coordinating
with one ferrous ion to form a tris[3-(2-pyridyl)-5,6-bis(2-furyl)-1,2,4-triazine]iron(ll) complex.
[2][11] This complex exhibits a strong blue color.

The intensity of the resulting color is directly proportional to the concentration of iron in the
sample and can be quantified spectrophotometrically. The sulfonated version of Ferene forms a
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complex with an absorption maximum (Amax) at 593 nm, with a high molar absorptivity (emax)
of 34,000 L-cm~t-mol~1.[2][5]
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Caption: Mechanism of Ferene Triazine-based iron detection.

Experimental Protocol: Spectrophotometric
Determination of Iron

This protocol outlines the steps for determining iron concentration in a serum sample. The
methodology is designed to be self-validating, ensuring accurate and reproducible results.

Materials:
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e Ferene triazine solution (in ethanol)

e Ascorbic acid solution (reducing agent)

o Acetate buffer (pH 4.5)

¢ |ron standard solution

e Thiourea solution (to mask copper interference)[2][9][10]

e Spectrophotometer

Procedure:

o Reagent Preparation:

o Prepare a working chromogen reagent by mixing the Ferene triazine solution with the
acetate buffer.

o Prepare a reducing solution containing ascorbic acid and thiourea in the acetate buffer.

e Sample and Standard Preparation:

o Allow all reagents and samples to reach room temperature.

o Prepare a series of iron standards of known concentrations.

o Prepare a blank sample using deionized water instead of the iron-containing sample.

e Assay Execution:

o To a microplate well or cuvette, add the sample or standard.

o Add the reducing solution and mix gently. Incubate for at least 3 minutes to ensure
complete reduction of Fe3* to Fe2*.

o Add the working chromogen reagent and mix.
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o Allow the color to develop for at least 5 minutes at room temperature. The color is stable
for up to one hour.[9]

o Measurement and Analysis:

o Measure the absorbance of the standards and samples at the wavelength of maximum
absorption (around 593 nm for the sulfonated version, which should be verified for Ferene
triazine) against the reagent blank.[5]

o Construct a calibration curve by plotting the absorbance of the standards against their
known concentrations.

o Determine the iron concentration in the samples by interpolating their absorbance values
on the calibration curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Ferene Triazine: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219190/docs#ferene-triazine-a-comprehensive-
technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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